N-[2-(4-biphenylyl)-2-oxoethyl]-4-methylbenzamide

• IUPAC Name: 4-methyl-N-[2-oxo-2-(4-phenylphenyl)ethyl]benzamide
• InChI: InChI=1S/C22H19NO2/c1-16-7-9-20(10-8-16)22(25)23-15-21(24)19-13-11-18(12-14-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: GXNYEJIOWIPMCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H19NO2
• DSSTOX Substance ID: DTXSID10971671
• Molecular Weight: 329.4 g/mol
• CAS RN: 5624-10-2

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step reactions, including acylation and amide formation. For instance, compounds like 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide are synthesized and characterized by NMR, MS, IR, and X-ray diffraction methods, highlighting the detailed steps required to obtain such compounds and their derivatives (He et al., 2014).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the physical and chemical behavior of compounds. Studies using X-ray diffraction and DFT calculations provide insights into the molecular geometry, bond lengths, angles, and crystal packing, as seen in the analysis of compounds with similar structures (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity and properties of N-[2-(4-biphenylyl)-2-oxoethyl]-4-methylbenzamide can be inferred from related compounds. For example, the electrochemical reduction of chloralbenzamides to N-(1-amino-2,2-dichloroethyl)benzamides and their subsequent transformation into 4-amino-2-aryl-2-oxazolines demonstrate the potential chemical pathways and reactions these compounds can undergo (Guirado et al., 2002).

Physical Properties Analysis

The physical properties, including crystal structure and morphology, are vital for understanding the material characteristics. For instance, the crystal structure of similar compounds reveals the arrangement of molecules, hydrogen bonding, and other intermolecular interactions that influence the physical properties (Fong et al., 1996).

Chemical Properties Analysis

The chemical properties, such as solubility, reactivity, and stability, can be evaluated through spectroscopic methods and theoretical calculations. Studies on compounds like N-phenyl-2-(triphenylstannylseleno)benzamide demonstrate the use of FT-IR, UV–visible, and NMR spectroscopy to characterize and understand the chemical behavior of these compounds (Fong et al., 1996).